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Compound of Interest

Compound Name: Remazol marine blue

Cat. No.: B13409264

Remazol Marine Blue: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical structure, properties, and
analytical methodologies for Remazol Marine Blue, a widely used reactive dye. This document
is intended to serve as a comprehensive resource for professionals in research and
development.

Chemical Structure and Properties

Remazol Marine Blue, also known as C.l. Reactive Blue 203, is a multifunctional azo reactive
dye. Its chemical structure is characterized by the presence of two vinyl sulfone groups, which
are the reactive moieties that form covalent bonds with the hydroxyl groups of cellulosic fibers,
such as cotton. This covalent bonding results in excellent wash fastness.

The systematic chemical name for Remazol Marine Blue is Tetrasodium-4-amino-6-[2,5-
dimethoxy-4-(2-sulfoxyethylsulfonyl) phenylazo] -5-hydroxy-3-(4-(2-(sulfoxyethylsulfonyl)
phenylazo)naphtalene-2,7-disulfonate.

Chemical Structure Diagram:

Caption: Chemical structure of Remazol Marine Blue.
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Property Value Reference
Molecular Formula C28H29N5021S6.4Na [1]
Molecular Weight 1051.87 g/mol [2]
CAS Number 84229-70-9 [2]
Class Azo Dye [3]

Quantitative Data Summary

The following tables summarize quantitative data from various studies on the removal of
Remazol Marine Blue from aqueous solutions.

Table 1: Optimal Conditions for Reactive Blue 203 Removal

. Maximum
Method Parameter Optimal Value Reference
Removal (%)

UV Irradiation pH 13 95 (4]
Contact Time 15 min [4]
Ferrate(VI)

o pH 1 85 [4]
Oxidation
Temperature 50°C [4]

Adsorption on
MgO pH 13 94 [4]

Nanoparticles

Adsorption on

H 3 - 5
TiO2-P25 P Bl

Adsorbent Dose 0.125g/25mL [5]

Contact Time 180 min [5]

Table 2: Toxicological Data for Reactive Blue 203
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Organism Endpoint Value Reference

Danio rerio (Zebrafish)
LC50 (96 h) 278.32 mg/L [6]
Embryos

Experimental Protocols

This section details the methodologies for the analysis and degradation of Remazol Marine
Blue.

Spectrophotometric Analysis

This protocol describes the determination of Remazol Marine Blue concentration in a solution
using a UV-Vis spectrophotometer.

Materials:

UV-Vis Spectrophotometer

Quartz cuvettes (1 cm path length)

Remazol Marine Blue stock solution (e.g., 1000 mg/L)

Deionized water

Volumetric flasks and pipettes
Procedure:

o Preparation of Standard Solutions: Prepare a series of standard solutions of Remazol
Marine Blue (e.g., 5, 10, 20, 30, 40, 50 mg/L) by diluting the stock solution with deionized

water.

o Wavelength of Maximum Absorbance (Amax) Determination: Scan a standard solution of
Remazol Marine Blue across the visible spectrum (typically 400-800 nm) to determine the
wavelength of maximum absorbance. For Remazol Marine Blue, the Amax is approximately
631 nm.[7]
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e Calibration Curve: Measure the absorbance of each standard solution at the determined
Amax. Plot a graph of absorbance versus concentration. The resulting linear plot is the
calibration curve.

o Sample Measurement: Measure the absorbance of the unknown sample at the Amax.

o Concentration Determination: Determine the concentration of the unknown sample by
interpolating its absorbance value on the calibration curve.

High-Performance Liquid Chromatography (HPLC)

This protocol provides a general method for the separation and quantification of Remazol
Marine Blue. The specific conditions may need to be optimized for different sample matrices.

Instrumentation:

HPLC system with a UV-Vis or Diode Array Detector (DAD)

Reversed-phase C18 column

Mobile phase solvents (e.g., acetonitrile, water)

Buffer (e.g., ammonium acetate)
Procedure:

» Mobile Phase Preparation: Prepare the mobile phase, for example, a gradient of acetonitrile
and water with a buffer. A typical starting point could be a gradient from 10% to 90%
acetonitrile over 30 minutes.

e Sample Preparation:
o Agqueous Samples: Filter the sample through a 0.45 um syringe filter before injection.

o Textile Effluent: Pre-treatment may be necessary to remove interfering substances. This
can include solid-phase extraction (SPE) or liquid-liquid extraction.

o Chromatographic Conditions:

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b13409264?utm_src=pdf-body
https://www.benchchem.com/product/b13409264?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13409264?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Column: Standard C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 pm).
o Flow Rate: 1.0 mL/min.
o Injection Volume: 20 pL.

o Detection: Monitor the absorbance at the Amax of Remazol Marine Blue (around 631
nm).

e Analysis: Inject the prepared sample and standards. Identify the Remazol Marine Blue peak
based on its retention time compared to a standard. Quantify the concentration using a
calibration curve generated from the peak areas of the standards.

Fourier-Transform Infrared Spectroscopy (FTIR)

This protocol describes the preparation of a solid sample of Remazol Marine Blue for FTIR
analysis using the KBr pellet method.

Materials:

FTIR Spectrometer

Agate mortar and pestle

KBr press and pellet die

Potassium bromide (KBr), spectroscopy grade, dried.

Remazol Marine Blue, solid powder
Procedure:

o Sample Grinding: Grind a small amount (1-2 mg) of the Remazol Marine Blue sample to a
fine powder using the agate mortar and pestle.

e Mixing with KBr: Add approximately 100-200 mg of dry KBr powder to the mortar and mix
thoroughly with the ground sample.
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o Pellet Formation: Transfer the mixture to the pellet die and press it under high pressure to
form a transparent or semi-transparent pellet.

e Analysis: Place the KBr pellet in the sample holder of the FTIR spectrometer and acquire the
spectrum.

Degradation Studies

The following workflow outlines a general procedure for studying the degradation of Remazol

( )

Marine Blue.
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Click to download full resolution via product page
Caption: General workflow for a degradation study of Remazol Marine Blue.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate logical relationships and workflows relevant to the study of

Remazol Marine Blue.

Sample Analysis Workflow

Purity & Degradation Products Functional Groups

Click to download full resolution via product page

Caption: Workflow for the analysis of a sample containing Remazol Marine Blue.

This technical guide provides a foundational understanding of Remazol Marine Blue. For
specific applications, further optimization of the described protocols may be necessary. It is
recommended to consult the original research papers cited for more detailed information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.researchgate.net/figure/FT-IR-spectra-of-cotton-samples-for-1-reactive-dyed-cotton-and-color-stripped-for-2_fig7_331404599
https://www.worldwidejournals.com/indian-journal-of-applied-research-(IJAR)/recent_issues_pdf/2014/April/April_2014_1396366763_0f81f_09.pdf
https://www.researchgate.net/post/What_is_the_best_procedure_for_sample_preparation_for_FTIR_analysis_of_degraded_textile_dye_samples_ie_in_simulated_and_real_effluent
https://www.medchemexpress.com/remazol-marine-blue.html
https://gentaur.com/products/6276767736602-remazol-marine-blue
https://www.eng.uc.edu/~beaucag/Classes/Characterization/IRData/Sample%20preparation%20for%20FT-IR.pdf
https://www.agilent.com/cs/library/primers/public/5991-3326EN_SPHB.pdf
https://www.benchchem.com/product/b13409264#what-is-the-chemical-structure-of-remazol-marine-blue
https://www.benchchem.com/product/b13409264#what-is-the-chemical-structure-of-remazol-marine-blue
https://www.benchchem.com/product/b13409264#what-is-the-chemical-structure-of-remazol-marine-blue
https://www.benchchem.com/product/b13409264#what-is-the-chemical-structure-of-remazol-marine-blue
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b13409264?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13409264?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

